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A comprehensive guide for researchers and scientists on the electrochemical stability and
performance of Nickel Antimonide (NiSb) electrodes, detailing their operational characteristics
in both acidic and alkaline media for key electrocatalytic reactions such as the Hydrogen
Evolution Reaction (HER) and Oxygen Evolution Reaction (OER).

Nickel antimonide (NiSb) has emerged as a promising non-precious metal electrocatalyst,
demonstrating notable activity and, in particular, exceptional stability under challenging
conditions. This guide provides a comparative overview of the stability and performance of
NiSb electrodes in acidic and alkaline environments, supported by experimental data from
recent studies. The information presented herein is intended to assist researchers in selecting
appropriate operational conditions and understanding the material's behavior for applications in
water electrolysis and other electrochemical processes.

Performance and Stability: A Quantitative
Comparison

The electrochemical performance and stability of NiSb electrodes are highly dependent on the
pH of the operating medium. Below is a summary of key performance metrics for NiSb
electrodes in acidic and alkaline electrolytes.
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. Acidic Medium Alkaline Medium Alkaline Medium

Performance Metric

(HER) (HER) (OER)
Electrolyte 0.5 M H2S0a4 1.0 M KOH 1.0 M KOH
Overpotential (n) @

~75 mV 14 mV 318 mvV
10 mA/cm?

- > 3000 hours at 2 ) )

Long-Term Stability Data not available Data not available

Alcm?

Note: The presented values are derived from different studies and experimental conditions
should be considered for a direct comparison. The exceptional stability in acidic media was
demonstrated in a proton exchange membrane water electrolyzer (PEM-WE).

Experimental Protocols

The following sections detail the typical experimental methodologies employed for the
synthesis, characterization, and stability testing of NiSb electrodes.

Electrode Synthesis

A common method for the synthesis of NiSb electrodes is a one-step solvothermal route. In a
typical procedure, stoichiometric amounts of nickel and antimony precursors (e.g., NiCl2:6H20
and SbCls) are dissolved in a suitable solvent, such as ethanolamine. The solution is then
transferred to a Teflon-lined stainless-steel autoclave and heated to a specific temperature
(e.g., 180-220 °C) for a designated period (e.g., 12-24 hours). After cooling, the resulting
product is washed with deionized water and ethanol and dried. The synthesized NiSb powder is
then typically loaded onto a conductive substrate, such as carbon cloth or nickel foam, to
fabricate the working electrode.

Electrochemical Characterization

The electrochemical performance of the NiSb electrodes is evaluated in a standard three-
electrode setup. This configuration consists of the NiSb electrode as the working electrode, a
graphite rod or platinum wire as the counter electrode, and a reference electrode (e.g., Ag/AgCI
or a saturated calomel electrode).
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e Linear Sweep Voltammetry (LSV): LSV is employed to determine the overpotential required
to drive the HER or OER at a specific current density. The polarization curves are typically
recorded at a slow scan rate (e.g., 5 mV/s) to minimize capacitive currents.

o Tafel Analysis: Tafel plots (overpotential vs. log of current density) are derived from the LSV
data to determine the Tafel slope. This parameter provides insights into the reaction
mechanism.

o Electrochemical Impedance Spectroscopy (EIS): EIS is used to investigate the electrode
kinetics and charge transfer resistance.

Stability Testing

The long-term stability of the NiSb electrodes is a critical parameter and is assessed using
chronoamperometry or chronopotentiometry.

o Chronoamperometry: This technique involves applying a constant potential to the working
electrode and monitoring the current density over an extended period. A stable current
density indicates good durability.

o Chronopotentiometry: In this method, a constant current density is applied, and the change
in potential is recorded over time. A minimal change in potential signifies high stability.

Visualizing the Experimental Workflow

The following diagrams illustrate the typical workflow for synthesizing and evaluating NiSb
electrodes.
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Fig. 1. General workflow for NiSb electrode synthesis and testing.
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Fig. 2: Comparison of NiSb electrode stability in different media.

Discussion

The available data strongly indicates that NiSb electrodes exhibit exceptional stability in acidic
environments, particularly for the hydrogen evolution reaction. The demonstrated long-term
operation at high current densities without significant degradation makes NiSb a highly
attractive alternative to precious metal catalysts in proton exchange membrane water
electrolyzers.

In alkaline media, NiSb electrodes show promising performance for the HER, with a very low
overpotential reported at 10 mA/cm?2. This suggests high intrinsic activity for hydrogen evolution
in alkaline conditions. However, for the OER, the overpotential is significantly higher, indicating
that NiSb is less efficient for oxygen evolution compared to HER.

A critical gap in the current literature is the lack of comprehensive long-term stability data for
NiSb electrodes in alkaline media. While the initial performance for HER is excellent, extended
chronoamperometry or chronopotentiometry studies are needed to ascertain its durability under
continuous operation in alkaline electrolytes. The stability of many nickel-based materials in
alkaline solutions can be a concern due to potential surface oxidation and restructuring. Future
research should focus on evaluating the long-term operational stability of NiSb in alkaline
environments to fully assess its potential for applications such as alkaline water electrolysis.

In conclusion, NiSb electrodes are a robust and highly stable catalyst for the hydrogen
evolution reaction in acidic media. Their performance in alkaline media for HER is also
promising in terms of initial activity, though further investigation into their long-term stability is
required. For the oxygen evolution reaction in alkaline media, NiSb appears to be less active.
Researchers should consider these factors when designing and implementing electrochemical
systems utilizing NiSb electrodes.

« To cite this document: BenchChem. [Stability of NiSb Electrodes: A Comparative Analysis in
Acidic vs. Alkaline Environments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13833216#benchmarking-the-stability-of-nisb-
electrodes-in-acidic-vs-alkaline-media]
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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